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Compound of Interest
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Cat. No.: B1673222 Get Quote

Introduction

Hexazinone is a systemic, broad-spectrum herbicide belonging to the triazinone chemical

family, primarily used for controlling a wide range of annual and perennial weeds, broadleaf

species, and woody plants.[1] In forestry, it is a critical tool for conifer release treatments, which

are designed to reduce competition from undesirable vegetation, thereby increasing the

survival and growth rates of young conifer seedlings.[2][3][4] Hexazinone is absorbed through

both the roots and foliage of plants and translocates primarily through the xylem.[1] Its

mechanism of action involves the inhibition of photosynthesis at photosystem II. The herbicide

is effective in both site preparation before planting and for releasing established conifers from

competing vegetation.

These notes provide detailed protocols and data for researchers and forestry professionals on

the application of hexazinone for conifer release.

Mechanism of Action
Hexazinone disrupts photosynthesis in susceptible plants. After being absorbed by the roots

and/or leaves, it is transported to the chloroplasts where it binds to the D1 quinone-binding

protein in the photosystem II (PSII) complex. This binding action blocks the electron transport

chain, halting the production of ATP and NADPH, which are essential for carbon fixation. The

inhibition of photosynthesis ultimately leads to the death of the plant. Conifers exhibit a

tolerance to hexazinone due to their ability to metabolize the compound more rapidly than

susceptible weed species.
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1. Site Assessment
- Identify conifer & weed species

- Assess soil type & slope
- Determine stand age

2. Determine Application Timing
- Spring (post-bud break)

- Dormant season (before conifer budbreak)

3. Select Hexazinone Formulation
- Liquid (Velpar® L)

- Water Dispersible Granule (Velpar® DF, Hexazinone 750WG)
- Granular/Pellets

4. Calibrate Application Rate
- Based on soil texture, weed species, & conifer tolerance

- See Table 1

5. Choose Application Method
- Broadcast (Aerial/Ground)

- Banded Spray
- Spot Treatment

6. Application
- Adhere to safety protocols

- Avoid drift and runoff

7. Post-Treatment Monitoring
- Evaluate weed control efficacy

- Assess conifer phytotoxicity
- Monitor growth response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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